18-(p-Iodophenyl)octadecyl phosphocholine
Catalog No.
S638153
CAS No.
208986-26-9
M.F
C29H53INO4P
M. Wt
637.6 g/mol
Availability
In Stock
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CAS Number
208986-26-9
Product Name
18-(p-Iodophenyl)octadecyl phosphocholine
IUPAC Name
18-(4-iodophenyl)octadecyl 2-(trimethylazaniumyl)ethyl phosphate
Molecular Formula
C29H53INO4P
Molecular Weight
637.6 g/mol
InChI
InChI=1S/C29H53INO4P/c1-31(2,3)25-27-35-36(32,33)34-26-19-17-15-13-11-9-7-5-4-6-8-10-12-14-16-18-20-28-21-23-29(30)24-22-28/h21-24H,4-20,25-27H2,1-3H3
InChI Key
ZOAIEFWMQLYMTF-UHFFFAOYSA-N
SMILES
C[N+](C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCCC1=CC=C(C=C1)I
Synonyms
18-(4-iodophenyl)octadecylphosphocholine, NM 404, NM-404, NM404 cpd
Canonical SMILES
C[N+](C)(C)CCOP(=O)([O-])OCCCCCCCCCCCCCCCCCCC1=CC=C(C=C1)I
XLogP3
9.9
Hydrogen Bond Acceptor Count
4
Exact Mass
637.27569 g/mol
Monoisotopic Mass
637.27569 g/mol
Heavy Atom Count
36
UNII
7EC9WBC6KF
Wikipedia
Nm-404
Dates
Modify: 2023-07-20
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